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Compound of Interest

Compound Name: Dioctanoyl peroxide

Cat. No.: B1594418 Get Quote

Introduction

Dioctanoyl peroxide (CAS No. 762-16-3), also known as caprylyl peroxide, is a diacyl organic

peroxide widely utilized as a radical initiator in polymerization processes, such as for poly(vinyl

chloride) and low-density polyethylene (LDPE).[1][2][3] Due to its chemical nature, it is a highly

reactive and potentially hazardous substance. These application notes provide detailed safety

protocols for handling dioctanoyl peroxide in a laboratory setting to minimize risks to

researchers, scientists, and drug development professionals.

Hazard Identification and Classification

Dioctanoyl peroxide is classified as an Organic Peroxide Type C or Type F, indicating it is

liable to explosive decomposition.[4] It is a strong oxidizing agent that can react violently with

reducing agents, sulfides, nitrides, and hydrides.[3][4] Contact with combustible materials, rust,

ashes, or other chemicals can lead to violent decomposition.[5]

Key hazard statements associated with dioctanoyl peroxide include:

H242: Heating may cause a fire.[4][6][7][8]

H315: Causes skin irritation.[4][6][7]

H319: Causes serious eye irritation.[4][6][7]

H360: May damage fertility or the unborn child.[8]
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H411: Toxic to aquatic life with long lasting effects.[6][7]

The signal word for dioctanoyl peroxide is "Danger".[4]

Quantitative Data Summary
The physical and chemical properties of dioctanoyl peroxide are summarized in the table

below for easy reference.
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Property Value References

CAS Number 762-16-3 [2][4][9]

Molecular Formula C₁₆H₃₀O₄ [2][4]

Molecular Weight 286.41 g/mol [2]

Appearance

Straw-colored or colorless to

pale yellow liquid; Crystalline

solid.[2][3][4][10]

Odor Sharp, pungent odor.[3][4][10]

Melting Point 29 °C [1][2][10]

Boiling Point 353.5 °C at 760 mmHg [1][2]

Density 0.955 g/cm³ [1][2]

Flash Point 149.3 °C [1]

Water Solubility
7 µg/L at 20 °C (Practically

insoluble)
[1][3][10]

Self-Accelerating

Decomposition Temp. (SADT)

SADT is the lowest

temperature at which self-

accelerating decomposition

can occur for a substance in its

packaging. This value is

package-specific and must be

consulted from the supplier's

SDS.

[11]

Storage Temperature
Recommended: 2 - 8 °C / 36 -

46 °F
[6][7]

Experimental Protocols
Protocol 1: General Handling and Dispensing
This protocol outlines the standard procedure for safely handling and dispensing dioctanoyl
peroxide in a laboratory.
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1. Risk Assessment and Preparation:

Review the Safety Data Sheet (SDS) thoroughly before starting any work.[12]
Ensure a chemical fume hood is available and functioning correctly.
Identify the location of the nearest safety shower, eyewash station, and fire extinguisher.
Prepare a designated work area and ensure it is free of combustible materials, heat sources,
and incompatible chemicals (e.g., reducing agents, strong acids/bases, transition metals).[5]

2. Personal Protective Equipment (PPE):

Wear appropriate PPE at all times:
Eye Protection: Chemical safety goggles and a face shield.[12][13]
Hand Protection: Nitrile rubber gloves (minimum 0.11 mm thickness) are recommended.
Always inspect gloves before use and use proper removal technique.[6][7]
Body Protection: A flame-retardant lab coat, long pants, and closed-toe shoes are
mandatory.[5][12][13]

3. Handling Procedure:

Work exclusively within a chemical fume hood.
Use the smallest practical quantity for the experiment.[5][14]
Keep the dioctanoyl peroxide container in its original packaging and keep it closed when
not in use.[5]
Ground and bond the container and receiving equipment to prevent static discharge.
Use only non-sparking tools for handling and dispensing.[5]
Never return unused peroxide to the original container to avoid contamination.[5]

4. Storage:

Store in a dedicated, well-ventilated, cool area, away from sunlight and heat sources.[4][5][8]
[10] The recommended storage temperature is 2-8 °C.
Store separately from other chemicals, especially flammables and combustibles.
Ensure containers are tightly closed and stored upright in their original, non-metal
containers.[5][15]

5. Spill and Emergency Procedures:

Spill:
Evacuate the area if the spill is large.
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For small spills, absorb the material immediately with an inert, moist diluent like vermiculite
or sand.[5] Do not use combustible absorbents like paper towels.
Collect the absorbed material using non-sparking tools and place it in a polyethylene bag or
open container.[5] Wet the contaminated material with water.[5]
Clean the spill area with water and detergent.[5]
Fire:
In case of a small fire, use a dry chemical, CO₂, or alcohol-resistant foam extinguisher. Do
not use portable extinguishers for anything other than very small fires.[4][6]
For larger fires, use a water spray or fog from a safe distance to cool the containers.[4]
Evacuate the area and alert emergency personnel. Fight the fire remotely due to the risk of
explosion.[8]

6. Waste Disposal:

Contaminated materials and waste peroxide should be destroyed.
A common procedure is to dilute the peroxide slowly with an inert organic solvent to reduce
the active oxygen content to less than 1%, followed by incineration as chemical waste.[5]
Alternatively, peroxides can be hydrolyzed by slowly adding them to about ten times their
weight of a cold 10% sodium hydroxide solution with stirring over several hours.[4]
Always follow local, state, and federal regulations for hazardous waste disposal.[5]

Visualizations
Caption: Workflow for Safe Handling of Dioctanoyl Peroxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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